Cas no 20198-19-0 (2-amino-1,4-dihydroquinazolin-4-one)

2-amino-1,4-dihydroquinazolin-4-one structure
20198-19-0 structure
Product Name:2-amino-1,4-dihydroquinazolin-4-one
CAS No:20198-19-0
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD02086153
CID:279930
PubChem ID:135403814
Update Time:2025-09-23

2-amino-1,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoquinazolin-4(3H)-one
    • 2-Amino-1H-quinazolin-4-one
    • 2-AMINO-3H-QUINAZOLIN-4-ONE
    • 2-Amino-3H-chinazolin-4-on
    • 2-Amino-4(3H)-quinazolinone
    • 2-amino-4-(3H)-quinazolone
    • 2-Amino-4-hydroxyquinazoline
    • 2-Amino-4-quinazolinone
    • 2-Amino-4-quinazolone
    • 2-aminoquinazolin-4-one
    • 2-aminoquinazolinone
    • 2-Aminoquinazolone-4
    • 5,8-dideazapterin
    • 2-amino-1,4-dihydroquinazolin-4-one
    • NSC-174024
    • A814324
    • F0902-6064
    • 2-aminoquinazolin-4(1h)-one
    • SCHEMBL103993
    • 1s39
    • NSC51782
    • 2-Amino-3H-quinazolin-4-one, AldrichCPR
    • CHEBI:85558
    • EU-0071679
    • NSC-51782
    • NSC 51782
    • Z840267872
    • 2-amino-3,4-dihydroquinazolin-4-one
    • NCI 51782
    • SR-01000434190
    • SR-01000434190-1
    • N-(BENZHYDRYLIDENEAMINO)-N-BENZYL-ANILINE
    • AS-39462
    • DTXSID60287618
    • NSC 174024
    • 2-imino-1,2,3,4-tetrahydroquinazolin-4-one
    • CCG-50978
    • CHEMBL6993
    • 2-imino-2,3-dihydroquinazolin-4(1H)-one
    • HMS3604H04
    • CS-0036049
    • NS00070872
    • SR-01000640310-1
    • Q27094673
    • Oprea1_457085
    • PD007245
    • 20198-19-0
    • Oprea1_828358
    • AM803471
    • FT-0645983
    • 2-Amino-quinazolin-4-ol
    • NSC174024
    • MFCD02086153
    • BDBM50240341
    • AB10668
    • DB03780
    • EN300-66169
    • 2-Amino-4-quinazolinol
    • SDTFBAXSPXZDKC-UHFFFAOYSA-N
    • AKOS001635565
    • AQO
    • SCHEMBL11142745
    • HMS545I10
    • Maybridge1_001418
    • 2-aMinoquinazolin-4-ol
    • SY109181
    • 4(1H)-Quinazolinone, 2-amino-
    • DB-050675
    • DB-066083
    • 2-Aminoquinazolin-4-ol;2-Amino-4-hydroxyquinazoline;
    • MDL： MFCD02086153
    • Inchi： 1S/C8H7N3O/c9-8-10-6-4-2-1-3-5(6)7(12)11-8/h1-4H,(H3,9,10,11,12)
    • InChI Key： SDTFBAXSPXZDKC-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2N=C(N)N1

Computed Properties

  • Exact Mass: 161.05900
  • Monoisotopic Mass: 161.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.5A^2

Experimental Properties

  • Density: 1.49
  • Melting Point: 314-315 ºC
  • Boiling Point: 358.8°Cat760mmHg
  • Flash Point: 170.8°C
  • Refractive Index: 1.734
  • PSA: 71.77000
  • LogP: 1.08650

2-amino-1,4-dihydroquinazolin-4-one Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

2-amino-1,4-dihydroquinazolin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-amino-1,4-dihydroquinazolin-4-one Pricemore >>

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2-amino-1,4-dihydroquinazolin-4-one Suppliers

Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:20198-19-0)2-aminoquinazolin-4-ol
Order Number:B209009
Stock Status:inquiry
Quantity:1g;10g;100g;1kg;bulk
Purity:98%
Pricing Information Last Updated:Tuesday, 28 October 2025 11:13
Price ($):inquiry
Email:jasonyao@bydpharma.com

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Beyond Pharmaceutical Co., Ltd
(CAS:20198-19-0)2-aminoquinazolin-4-ol
B209009
Purity:98%
Quantity:1g;10g;100g;1kg;bulk
Price ($):Inquiry
Email